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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on Biotin-PEG7-Maleimide, a
heterobifunctional crosslinker widely utilized in bioconjugation, drug delivery, and various
research applications. This document outlines its chemical properties, provides detailed
experimental protocols for its use, and illustrates its structure and reaction pathways.

Core Concepts and Chemical Properties

Biotin-PEG7-Maleimide is a versatile molecule that incorporates three key functional
components: a biotin moiety, a polyethylene glycol (PEG) spacer, and a maleimide group. The
biotin component provides a high-affinity binding site for avidin and streptavidin, making it an
excellent tool for detection, purification, and targeted delivery. The PEG spacer, consisting of
seven ethylene glycol units, enhances the hydrophilicity and biocompatibility of the conjugate,
reducing aggregation and improving in vivo circulation times. The maleimide group at the
terminus reacts specifically with sulfhydryl (thiol) groups, commonly found in cysteine residues
of proteins and peptides, to form stable thioether bonds.

Physicochemical Data
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The key quantitative data for Biotin-PEG7-Maleimide are summarized in the table below for

easy reference and comparison.

Property Value Source
Chemical Formula Cs33H55N5012S [1]

CAS Number 1898221-65-2 [1]
Molecular Weight 745.9 g/mol Calculated
Purity =299% [2]
Appearance Colorless to off-white solid [3]

Soluble in water, DMSO, DMF,

Solubility

and methylene chloride

[4]

Structural Representation

The chemical structure of Biotin-PEG7-Maleimide is depicted below, illustrating the biotin,

PEG, and maleimide functional groups.
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PEG7 Spacer

Preparation
Prepare Protein Solution Prepare Biotin-PEG7-Maleimide
(1-10 mg/mL in pH 6.5-7.5 buffer) Stock Solution (5-10 mg/mL in DMSO)
Reaction

Add Biotin-PEG7-Maleimide to
Protein Solution (2:1 molar ratio)

'

Incubate at Room Temperature
for 2-4 hours

Purification

Purify Conjugate via
Desalting Column or Dialysis

Giotin-PEG?-Maleimide) Grotein with Thiol Group (-SHD

Biotinylated Protein
(Stable Thioether Bond)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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